Cas no 1795443-39-8 (2-benzylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide)

• Product Name: 2-benzylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide
• CAS No: 1795443-39-8
• MF: C₁₉H₁₈N₂OS₂
• MW: 354.489021778107
• CID: 5368521
• Update Time: 2025-06-27

2-benzylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide

• Inchi： 1S/C19H18N2OS2/c1-14-20-18(12-24-14)16-9-5-6-10-17(16)21-19(22)13-23-11-15-7-3-2-4-8-15/h2-10,12H,11,13H2,1H3,(H,21,22)
• SMILES： C(NC1=CC=CC=C1C1=CSC(C)=N1)(=O)CSCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-benzylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide

Comprehensive Overview of 2-benzylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide (CAS No. 1795443-39-8)

The compound 2-benzylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide (CAS No. 1795443-39-8) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This thiazole-containing derivative is characterized by a benzylsulfanyl group attached to an acetamide backbone, which is further linked to a 2-methyl-1,3-thiazol-4-yl phenyl moiety. Such structural complexity makes it a promising candidate for drug discovery, particularly in targeting specific enzymatic pathways.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. Researchers are increasingly exploring 2-benzylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide for its potential role in modulating protein-protein interactions or enzyme activity. Its thiazole ring, a common pharmacophore in medicinal chemistry, is known to enhance binding affinity and metabolic stability, making it a valuable scaffold for therapeutic development.

The synthesis of CAS No. 1795443-39-8 involves multi-step organic reactions, including amide coupling and sulfanyl group introduction, which are well-documented in peer-reviewed journals. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for preclinical and clinical studies.

One of the most frequently searched questions regarding this compound is its solubility and stability under physiological conditions. Studies indicate that 2-benzylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide exhibits moderate solubility in organic solvents like DMSO and methanol, which is critical for in vitro assays. Additionally, its stability in aqueous buffers at varying pH levels is a key consideration for formulation development.

Another area of interest is the compound's potential bioactivity and mechanism of action. Preliminary data suggest that it may interact with kinase enzymes or G-protein-coupled receptors, though further validation is needed. This aligns with the growing trend of targeting signal transduction pathways in oncology and inflammatory diseases, topics that dominate current scientific discourse.

From an industrial perspective, CAS No. 1795443-39-8 is often procured by research institutions and pharmaceutical companies for high-throughput screening and lead optimization. Suppliers typically provide detailed technical data sheets and certificates of analysis, which are essential for regulatory compliance and reproducibility in experiments.

Environmental and safety considerations are also paramount. While 2-benzylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide is not classified as hazardous, proper handling protocols, including the use of personal protective equipment (PPE) and fume hoods, are recommended to minimize exposure risks. This reflects the broader shift toward sustainable and safe laboratory practices in the chemical industry.

In summary, 2-benzylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide represents a versatile and intriguing compound with wide-ranging applications in drug discovery and biochemical research. Its structural attributes, combined with the increasing focus on targeted therapies and molecular docking, position it as a molecule of significant scientific and commercial interest. Future studies will likely explore its pharmacokinetic properties and therapeutic potential in greater depth.